Cas no 1806654-36-3 (3-(3-Chloropropanoyl)-4-methoxymandelic acid)
3-(3-Chloropropanoyl)-4-methoxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chloropropanoyl)-4-methoxymandelic acid
-
- Inchi: 1S/C12H13ClO5/c1-18-10-3-2-7(11(15)12(16)17)6-8(10)9(14)4-5-13/h2-3,6,11,15H,4-5H2,1H3,(H,16,17)
- InChI Key: QWCLAQLDBLNDHN-UHFFFAOYSA-N
- SMILES: ClCCC(C1=C(C=CC(C(C(=O)O)O)=C1)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- XLogP3: 1
- Topological Polar Surface Area: 83.8
3-(3-Chloropropanoyl)-4-methoxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025906-250mg |
3-(3-Chloropropanoyl)-4-methoxymandelic acid |
1806654-36-3 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015025906-500mg |
3-(3-Chloropropanoyl)-4-methoxymandelic acid |
1806654-36-3 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015025906-1g |
3-(3-Chloropropanoyl)-4-methoxymandelic acid |
1806654-36-3 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
3-(3-Chloropropanoyl)-4-methoxymandelic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-(3-Chloropropanoyl)-4-methoxymandelic acid
3-(3-Chloropropanoyl)-4-methoxymandelic acid (CAS No. 1806654-36-3): A Comprehensive Overview
3-(3-Chloropropanoyl)-4-methoxymandelic acid, identified by the CAS registry number 1806654-36-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid derived from amygdalin found in bitter almonds. The introduction of the 3-chloropropanoyl group and the methoxy substituent at the para position of the benzene ring introduces unique chemical properties and potential applications in various industries.
The structure of 3-(3-Chloropropanoyl)-4-methoxymandelic acid consists of a benzene ring with two substituents: a hydroxyl group at position 2 and a methoxy group at position 4. The hydroxyl group is further modified by an acyl group, specifically a 3-chloropropanoyl group, which is attached to the hydroxyl oxygen. This acylation not only modifies the physical properties of the compound but also enhances its stability and bioavailability, making it a promising candidate for pharmaceutical applications.
Recent studies have highlighted the potential of mandelic acid derivatives as inhibitors of various enzymes, including those involved in cancer progression and inflammation. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of mandelic acid exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. The presence of the chloroalkyl group in 3-(3-Chloropropanoyl)-4-methoxymandelic acid may further enhance its enzyme-inhibiting properties, making it a valuable compound for drug discovery.
In addition to its pharmacological applications, mandelic acid derivatives are also explored for their role in chiral resolution and asymmetric synthesis. The chiral center introduced by the acylation process in 3-(3-Chloropropanoyl)-4-methoxymandelic acid makes it an ideal substrate for studying enantioselective reactions. Recent advancements in catalytic asymmetric synthesis have utilized such compounds to produce enantiopure intermediates for the pharmaceutical industry.
The synthesis of 3-(3-Chloropropanoyl)-4-methoxymandelic acid typically involves a multi-step process, including nucleophilic acyl substitution and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.
The physicochemical properties of this compound, such as its solubility, melting point, and stability under various conditions, have been extensively characterized using techniques like X-ray crystallography and thermogravimetric analysis. These studies provide critical insights into its suitability for formulation development in drug delivery systems.
In conclusion, 3-(3-Chloropropanoyl)-4-methoxymandelic acid (CAS No. 1806654-36-3) represents a valuable addition to the arsenal of chemical compounds with potential applications in pharmacology, catalysis, and material science. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a versatile building block in organic synthesis.
1806654-36-3 (3-(3-Chloropropanoyl)-4-methoxymandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)